Cas no 205503-95-3 (L-Allothreonine,O-ethyl-, hydrochloride (9CI))

• Product Name: L-Allothreonine,O-ethyl-, hydrochloride (9CI)
• CAS No: 205503-95-3
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 283882
• Update Time: 2024-01-27

L-Allothreonine,O-ethyl-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Allothreonine,O-ethyl-, hydrochloride (9CI)
• O-Ethyl-L-allothreonine
• (2S,3S)-2-AMINO-3-ETHOXYBUTANOIC ACID HYDROCHLORIDE, 80% E.E., 99+%
• (2S,3S)-2-Amino-3-ethoxybutanoic acid hydrochloride,99+%,80% ee

• Inchi： 1S/C6H13NO3.ClH/c1-3-10-4(2)5(7)6(8)9;/h4-5H,3,7H2,1-2H3,(H,8,9);1H/t4-,5-;/m0./s1
• InChI Key： AQOVQTZVNTXWCJ-FHAQVOQBSA-N
• SMILES： [C@@H](N)(C(=O)O)[C@H](C)OCC.Cl

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.106
• Boiling Point: 258°Cat760mmHg
• Flash Point: 109.8°C
• Solubility: Not available